Cas no 1864056-13-2 ({4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride)

• Product Name: {4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride
• CAS No: 1864056-13-2
• MF: C₁₀H₂₂Cl₂N₂O
• MW: 257.200480937958
• CID: 4625127
• Update Time: 2025-10-29

{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {4-[(cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride
• Z2235682503
• [4-(cyclopropylmethylamino)piperidin-4-yl]methanol;dihydrochloride
• {4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride

• Inchi： 1S/C10H20N2O.2ClH/c13-8-10(3-5-11-6-4-10)12-7-9-1-2-9;;/h9,11-13H,1-8H2;2*1H
• InChI Key： UWCBKDLBEZBBQG-UHFFFAOYSA-N
• SMILES： Cl.Cl.OCC1(CCNCC1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 44.3

Additional information on {4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride

Introduction to {4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride (CAS No. 1864056-13-2)

{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1864056-13-2, this compound represents a novel structural motif that has been explored for its potential biological activities. The molecular structure incorporates a piperidine ring substituted with a cyclopropylmethylamino group and a hydroxymethyl moiety, both of which contribute to its unique chemical and pharmacological properties.

Thepiperidinecore is a common scaffold in medicinal chemistry, known for its ability to enhance the solubility and bioavailability of drug candidates. The incorporation of thecyclopropylmethylaminogroup introduces rigidity to the molecule, which can influence its binding affinity and selectivity. This structural feature has been particularly studied in the context of developing small-molecule inhibitors targeting various enzymes and receptors involved in metabolic and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of this compound with high precision. Studies have indicated that{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride may interact withproteinsinvolved in signal transduction pathways, making it a promising candidate for further investigation in therapeutic applications. The hydrochloride salt form enhances the stability and bioavailability of the compound, making it more suitable for pharmaceutical formulations.

In vitro studies have begun to uncover the potential pharmacological effects of{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride. Initial experiments suggest that it may exhibitantimicrobialproperties, particularly against certain strains of bacteria that have developed resistance to conventional antibiotics. This is an exciting development given the growing concern over antibiotic resistance worldwide. Additionally, preliminary data suggests that the compound may haveneuroprotectiveeffects, which could make it relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These methods not only improve the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

Thepharmacokineticprofile of{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride is another area of active research. Understanding how the body processes this compound is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that it exhibits good oral bioavailability and moderate tissue distribution, suggesting its feasibility as an oral therapeutic agent. Further studies are needed to assess its metabolic pathways and potential for drug-drug interactions.

Thetoxicologicalprofile of this compound is also being carefully evaluated to ensure its safety for human use. Acute toxicity studies have shown that{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride is well-tolerated at moderate doses, with no significant adverse effects observed. However, chronic toxicity studies are necessary to fully assess its long-term safety profile before it can be considered for clinical trials.

The potential applications of{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride extend beyond antimicrobial and neuroprotective uses. Researchers are exploring its potential as akinase inhibitor, targeting enzymes that play a role in cancer progression. The unique structural features of this compound make it an attractive candidate for developing selective inhibitors that can disrupt aberrant signaling pathways without affecting normal cellular processes.

The development of novel drug candidates like{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the discovery process by allowing researchers to rapidly test thousands of compounds for their biological activity. This approach has led to the identification of several promising candidates that are now undergoing further optimization.

The future prospects for{4-[(Cyclopropylmethyl)amino]piperidin-4-yl}methanol dihydrochloride are bright, with ongoing research aimed at elucidating its mechanism of action and expanding its therapeutic applications. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing targeted therapies that offer improved efficacy and reduced side effects compared to traditional treatments.